4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine

• IUPAC Name: 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-pyrazol-1-ylpyrimidine
• InChI: InChI=1S/C19H22N6/c1-15-4-5-16(2)17(12-15)23-8-10-24(11-9-23)18-13-19(21-14-20-18)25-7-3-6-22-25/h3-7,12-14H,8-11H2,1-2H3
• InChI Key: PHUZMVKMQJTBFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C3=NC=NC(=C3)N4C=CC=N4
• Molecular Formula: C19H22N6
• Molecular Weight: 334.4 g/mol

Description

The compound “4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine” is a complex organic molecule that contains a pyrimidine ring, a pyrazole ring, and a piperazine ring. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of its functional groups. For instance, the piperazine ring is known to participate in a variety of reactions, including Mannich reactions.

Mechanism of Action

The mechanism of action of 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine is not yet fully understood. It is believed to act as an inhibitor of COX-2 by binding to the active site of the enzyme and preventing its activity. In addition, this compound has been found to be a potent inhibitor of other proteins, such as p53 and tyrosine kinase. The exact mechanism of action of this compound is still under investigation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been fully investigated. However, it has been found to be a potent inhibitor of COX-2, which is involved in inflammation and other diseases. In addition, this compound has been found to be a potent inhibitor of other proteins, such as p53 and tyrosine kinase. It is believed that this compound may play a role in the regulation of cell signaling and proliferation.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine in laboratory experiments include its potency as an inhibitor of COX-2 and other proteins, as well as its availability in a variety of forms. Furthermore, this compound is relatively stable and can be stored for long periods of time. However, the disadvantages of using this compound in laboratory experiments include its cost and the fact that it is a synthetic compound, which may limit its applicability in some experiments.

Future Directions

The potential applications of 4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine are still being explored. Future research may focus on the development of new drugs based on this compound, as well as its potential use in the treatment of various diseases, such as inflammation, cancer, and neurodegenerative disorders. In addition, further research may investigate the mechanism of action of this compound and its potential role in the regulation of cell signaling and proliferation. Finally, further research may investigate the potential use of this compound as an inhibitor of other proteins, such as p53 and tyrosine kinase, as well as its potential use in other laboratory experiments.

Synthesis Methods

4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine can be synthesized from a variety of starting materials. One of the most common methods is to react 2,5-dimethylphenyl piperazine with 1H-pyrazol-1-yl pyrimidine in the presence of a catalyst, such as palladium acetate. The reaction is carried out at room temperature in a solvent such as acetonitrile. The reaction is complete in about two hours, and the resulting product is a white solid.

Scientific Research Applications

4-[4-(2,5-dimethylphenyl)piperazin-1-yl]-6-(1H-pyrazol-1-yl)pyrimidine has been studied extensively for its potential applications in scientific research. It has been shown to be a potent inhibitor of COX-2, an enzyme that is involved in inflammation and other diseases. In addition, this compound has been found to be a potent inhibitor of other proteins, such as the DNA-binding protein p53, which is involved in cell cycle regulation and apoptosis. Furthermore, this compound has been found to be a potent inhibitor of the enzyme tyrosine kinase, which is involved in cell signaling and proliferation.